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Compound of Interest

Compound Name: 3-Propylthiolane

Cat. No.: B15482872 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

outlines the essential safety and logistical procedures for the proper disposal of 2-

Propylthiolane (CAS RN: 1551-34-4).

Initial research indicates the user's query for "3-Propylthiolane" likely refers to the more

chemically prevalent isomer, 2-Propylthiolane. This guide pertains to the proper handling and

disposal of 2-Propylthiolane.

The disposal of organosulfur compounds such as 2-Propylthiolane requires stringent

adherence to safety protocols and regulatory guidelines to mitigate potential environmental and

health risks. Due to its nature as a flammable organic compound, specific handling and

disposal measures are imperative.

Key Safety and Handling Information
Prior to disposal, it is crucial to understand the inherent hazards associated with 2-

Propylthiolane and to implement appropriate safety measures.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or chemical safety goggles.

Face Protection: A face shield may be necessary for splash hazards.
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Respiratory Protection: If handling in a poorly ventilated area or if vapors are present, use a

NIOSH-approved respirator with organic vapor cartridges.

Spill Management: In the event of a spill, immediately take the following steps:

Eliminate all sources of ignition.

Ensure adequate ventilation.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Do not allow the substance to enter drains or waterways.

Quantitative Data for 2-Propylthiolane
The following table summarizes the available physical and chemical data for 2-Propylthiolane.

Note that some of this data is based on computational models due to the limited availability of

experimental values.

Property Value

CAS Number 1551-34-4

Molecular Formula C₇H₁₄S

Molecular Weight 130.25 g/mol

Boiling Point (calc.) Data not readily available

Flash Point (est.) Likely combustible, specific data unavailable

Specific Gravity Data not readily available

Toxicity (LD50) Data not readily available

It is critical to note the absence of comprehensive toxicological and environmental hazard data.

Therefore, a conservative approach to handling and disposal is strongly advised.
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Step-by-Step Disposal Protocol
The proper disposal of 2-Propylthiolane must be conducted in accordance with local, state, and

federal regulations. The following is a general procedural outline:

Waste Identification and Segregation:

Clearly label all waste containers containing 2-Propylthiolane as "Hazardous Waste" and

include the full chemical name.

Segregate 2-Propylthiolane waste from other incompatible waste streams.

Containerization:

Collect liquid waste in a designated, leak-proof, and properly sealed container. The

container must be compatible with the chemical.

Solid waste contaminated with 2-Propylthiolane (e.g., absorbent materials, contaminated

labware) should be placed in a separate, clearly labeled, and sealed container.

Storage:

Store waste containers in a well-ventilated, designated hazardous waste accumulation

area.

Keep containers away from sources of ignition, heat, and direct sunlight.

Arranging for Disposal:

Contact a licensed hazardous waste disposal company to arrange for the pickup and

disposal of the 2-Propylthiolane waste.

Provide the disposal company with a comprehensive list of the waste contents.

Empty Container Disposal:

Thoroughly rinse empty containers that held 2-Propylthiolane three times with a suitable

solvent.
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Collect the rinsate as hazardous waste and add it to your liquid waste container.

Once properly decontaminated, the empty container can be disposed of according to

institutional guidelines, which may include defacing the label before disposal.

Important Considerations:

Regulatory Compliance: Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure compliance with all applicable

regulations.

Prohibition of Open-Air Burning: It is forbidden to burn organosulfur compounds in the open

air; specialized incinerators are required for their thermal destruction.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Propylthiolane.
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2-Propylthiolane Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Propylthiolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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